Cas no 729582-34-7 (3-(4-Benzyl-piperidine-1-sulfonyl)-4-chloro-benzoic acid)

• Product Name: 3-(4-Benzyl-piperidine-1-sulfonyl)-4-chloro-benzoic acid
• CAS No: 729582-34-7
• MF: C₁₉H₂₀ClNO₄S
• MW: 393.88440322876
• CID: 3105748
• PubChem ID: 2405944
• Update Time: 2025-06-08

3-(4-Benzyl-piperidine-1-sulfonyl)-4-chloro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Benzyl-piperidine-1-sulfonyl)-4-chloro-benzoic acid
• SR-01000040781
• 3-[(4-benzylpiperidin-1-yl)sulfonyl]-4-chlorobenzoic acid
• SMR000594717
• 3-[(4-benzylpiperidin-1-yl)sulfonyl]-4-chlorobenzoicacid
• G35893
• SR-01000040781-1
• CS-0219909
• CHEMBL1871594
• HMS2900I23
• 3-(4-benzylpiperidine-1-sulfonyl)-4-chlorobenzoic acid
• EEB58234
• Z53036785
• AKOS034436280
• EN300-05290
• MLS001233655
• 729582-34-7
• 3-(4-benzylpiperidin-1-ylsulfonyl)-4-chlorobenzoic acid
• 3-(4-benzylpiperidin-1-yl)sulfonyl-4-chlorobenzoic acid

• Inchi： 1S/C19H20ClNO4S/c20-17-7-6-16(19(22)23)13-18(17)26(24,25)21-10-8-15(9-11-21)12-14-4-2-1-3-5-14/h1-7,13,15H,8-12H2,(H,22,23)
• InChI Key： CPMOTDIYUBEEAI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(N1CCC(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 393.0801570Da
• Monoisotopic Mass: 393.0801570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(4-Benzyl-piperidine-1-sulfonyl)-4-chloro-benzoic acid

Comprehensive Overview of 3-(4-Benzyl-piperidine-1-sulfonyl)-4-chloro-benzoic acid (CAS No. 729582-34-7)

3-(4-Benzyl-piperidine-1-sulfonyl)-4-chloro-benzoic acid (CAS No. 729582-34-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonyl and benzoic acid functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a benzyl-piperidine moiety with a chloro-substituted benzoic acid, offering diverse reactivity and binding properties.

The compound's CAS No. 729582-34-7 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Its sulfonamide linkage is a notable feature, as this group is frequently found in bioactive molecules, including enzyme inhibitors and receptor modulators. Recent studies have highlighted the role of sulfonyl-containing compounds in targeting specific metabolic pathways, making 3-(4-Benzyl-piperidine-1-sulfonyl)-4-chloro-benzoic acid a subject of interest for therapeutic innovation.

In the context of current trends, the demand for highly functionalized aromatic compounds like this one has surged, driven by advancements in precision medicine and structure-activity relationship (SAR) studies. Users frequently search for terms such as "sulfonyl derivatives in drug design" or "chloro-benzoic acid applications," reflecting the growing curiosity about this compound's potential. Its compatibility with modern computational chemistry tools, such as molecular docking and QSAR modeling, further enhances its relevance in contemporary research.

From a synthetic perspective, 3-(4-Benzyl-piperidine-1-sulfonyl)-4-chloro-benzoic acid is typically prepared through multi-step organic reactions, including sulfonylation and carboxylic acid functionalization. The benzyl-piperidine segment contributes to its lipophilicity, a property crucial for membrane permeability in drug candidates. This aligns with the industry's focus on bioavailability optimization, a hot topic in pharmaceutical forums and search queries.

Environmental and safety considerations are also paramount when handling such compounds. While 729582-34-7 is not classified as hazardous, proper laboratory practices are essential to ensure safe usage. Discussions around "green chemistry alternatives" and "sustainable synthesis" often intersect with the study of such molecules, emphasizing the need for eco-friendly methodologies in their production.

In summary, 3-(4-Benzyl-piperidine-1-sulfonyl)-4-chloro-benzoic acid (CAS No. 729582-34-7) represents a versatile scaffold in medicinal chemistry, with its sulfonyl and chloro-benzoic acid groups offering rich opportunities for innovation. Its alignment with trending topics like drug discovery, computational modeling, and sustainable science ensures its continued relevance in both academic and industrial settings.